N'-(5-Bromo-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-N,N-dimethylethane-1,2-diamine
Overview
Description
“N’-(5-Bromo-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-N,N-dimethylethane-1,2-diamine” is a chemical compound that has been mentioned in the context of various research studies . It is related to a class of compounds known as pyrrolo[2,3-d]pyrimidines .
Synthesis Analysis
The synthesis of related compounds has been described in the literature . For instance, a series of halogenated ‘(E)-4-((7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)-N’-benzylidenebenzohydrazides’ were successfully synthesized in three steps with high yields .Scientific Research Applications
Anti-Breast Cancer Activity
This compound has been evaluated for its potential in treating breast cancer. It’s related to pyrrolo[2,3-d]pyrimidine derivatives, which are known for their antiproliferative activity against breast cancer cell lines . The compound’s structure is similar to selective CDK4/6 inhibitors like ribociclib and palbociclib, which are used in combination with endocrine therapy to improve survival rates in estrogen receptor-positive advanced breast cancer .
α-Amylase Inhibition for Diabetes Treatment
Derivatives of pyrrolo[2,3-d]pyrimidine have been designed as α-amylase inhibitors, which is a promising approach for diabetes treatment . By inhibiting α-amylase, these compounds can slow down the digestion of carbohydrates, leading to a more regulated release of glucose into the bloodstream, which is beneficial for managing diabetes .
Nitric Oxide Production Inhibition
Compounds based on the 7H-pyrrolo[2,3-d]pyrimidine structure have been investigated for their ability to inhibit nitric oxide production . This is significant because excessive nitric oxide production is associated with various inflammatory conditions and diseases .
NF-κB Inducing Kinase Inhibition
N-Phenyl-7H-pyrrolo[2,3-d]pyrimidine derivatives have been identified as inhibitors of NF-κB inducing kinase (NIK) . NIK plays a crucial role in the inflammatory signaling pathway, and its inhibition can be beneficial for treating conditions like psoriasis .
Antiproliferative Effects on Cancer Cells
The combination of active fragments from this compound with CDK4/6 inhibitors has shown improved selectivity and antiproliferative effects on cancer cells . This suggests its potential use in developing more effective cancer treatments with fewer side effects .
Molecular Docking and Drug Design
The compound’s structure has been utilized in molecular docking studies to design new drugs with targeted actions . This application is crucial in the development of medications with precise mechanisms of action, leading to better therapeutic outcomes .
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit enzymes such as egfr, her2, vegfr2, and cdk2 . These enzymes play crucial roles in cell proliferation and survival, making them potential targets for cancer treatment .
Mode of Action
Related compounds have been shown to inhibit their target enzymes, leading to a decrease in cell proliferation and an increase in apoptosis .
Biochemical Pathways
Related compounds have been found to affect the phosphatidylinositol-3 kinase (pi3k) signaling pathway . This pathway is involved in cell proliferation and survival, and its dysregulation can lead to cancer .
Pharmacokinetics
Related compounds have been found to have a clogp value less than 4 and a molecular weight less than 400 . These properties suggest that these compounds are likely to maintain drug-likeness during lead optimization .
Result of Action
Related compounds have been found to exhibit significant activity against their target enzymes, leading to a decrease in cell proliferation and an increase in apoptosis .
properties
IUPAC Name |
N-(5-bromo-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-N',N'-dimethylethane-1,2-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrN5/c1-16(2)4-3-12-9-8-7(11)5-13-10(8)15-6-14-9/h5-6H,3-4H2,1-2H3,(H2,12,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEEQCAATIKZPFC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC1=NC=NC2=C1C(=CN2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrN5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.